1-(4-Amino-3-methylphenyl)-5-iodo-2,4-dimethylimidazole

• Molecular Formula: C12H14IN3
• Molecular Weight: 327.16 g/mol
• IUPAC Name: 4-(5-iodo-2,4-dimethylimidazol-1-yl)-2-methylaniline
• InChI: InChI=1S/C12H14IN3/c1-7-6-10(4-5-11(7)14)16-9(3)15-8(2)12(16)13/h4-6H,14H2,1-3H3
• InChI Key: KUFVJCIAMHUZRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)N2C(=NC(=C2I)C)C)N

Description

1-(4-Amino-3-methylphenyl)-5-iodo-2,4-dimethylimidazole is a useful research compound. Its molecular formula is C12H14IN3 and its molecular weight is 327.16 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Silver sulphate (21.8 g) and crushed iodine (35.5 g) were added portionwise to a stirred solution of 1-(4-amino-3-methylphenyl)-2,4-dimethylimidazole (25.4 g) in sulphuric acid (100 cm3) cooled to -10°. After heating at 55° C. for 2 hours, the cooled mixture was poured onto ice (500 g). The mixture was cautiously adjusted to pH8 by addition of concentrated ammonia solution (S.G. 0.880) and extracted with chloroform (2×500 cm3). The organic extracts were combined, filtered through "Arbocel" (silica) [Trade Mark], and washed with saturated sodium thiosulphate solution (200 cm3). The organic solution was dried (MgSO4) and evaporated in vacuo to give a residue which, on trituration with ether, gave the title compound (32.25 g) as a crude solid which was used without further purification in Preparation 22.